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Compound of Interest

Compound Name: Peptide P60

Cat. No.: B11932136

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of synthetic peptides like P60 are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for the
proper disposal of Peptide P60, grounded in safety data sheet (SDS) information and general
best practices for laboratory peptide handling.

Key Data for Peptide P60

For quick reference, the following table summarizes essential information for Peptide P60.
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Identifier Value Reference
CAS Number 1319725-20-6 [11[2]
Molecular Formula C95H132N24020S2 [1][2]
Molecular Weight 1994.34 g/mol [1]

Hazard Classification

Acute toxicity, Oral (Category
4); Acute and chronic aquatic

toxicity (Category 1)

[1]

Storage (Lyophilized)

-20°C, protected from light and

moisture

[1]3]

Storage (in solution)

Aliquot and store at -20°C or
-80°C; avoid freeze-thaw

cycles

[4]115]

Immediate Safety and Handling Protocols

Before disposal, it is crucial to handle Peptide P60 with appropriate safety measures.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use protective gloves.[1]

Body Protection: Wear an impervious lab coat.[1]

to avoid dust and aerosol formation.[1][2]

Engineering Controls:

Respiratory Protection: A suitable respirator should be used when handling the powder form

o Work in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[1]

[2]

e Ensure an accessible safety shower and eye wash station are nearby.[1]
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General Handling Precautions:

Avoid contact with skin and eyes.[1][2]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Avoid release to the environment.[1]

Step-by-Step Disposal Procedure for Peptide P60

The disposal of Peptide P60 must be conducted in accordance with federal, state, and local
regulations. Given its classification as very toxic to aquatic life, it is imperative that it is not
disposed of down the drain.[1][6]

e Collection of Waste:

o Collect all waste materials containing Peptide P60, including unused solutions,
contaminated consumables (e.qg., pipette tips, tubes), and any spilled material that has
been cleaned up.

o Use a dedicated, clearly labeled, and sealed waste container.
o Waste Treatment (if applicable):

o While specific chemical neutralization methods for Peptide P60 are not detailed in the
provided SDS, a common practice for peptide waste is to consult with your institution's
environmental health and safety (EHS) office for approved treatment methods before
disposal.

o Final Disposal:
o Dispose of the contents and the container at an approved waste disposal plant.[1]

o This should be handled by a licensed disposal company.[7]
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o Never pour Peptide P60 solutions or contaminated materials into public drains or dispose
of them with regular trash.[6]

Accidental Release Measures
In the event of a spill or accidental release of Peptide P60:

o Evacuate and Ventilate: Evacuate personnel to a safe area and ensure adequate ventilation.

[1][2]

o Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.[1][2]

o Clean-up:

o For solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite,
universal binders).[1][2]

o For powder, carefully sweep up and shovel.[7]
o Decontaminate surfaces and equipment by scrubbing with alcohol.[1][2]

o Disposal of Clean-up Material: Dispose of all contaminated cleaning materials in the same
manner as the original peptide waste, in a sealed container for an approved waste disposal
plant.[1][2]

Experimental Workflow and Disposal Logic

The following diagram illustrates the general workflow for handling Peptide P60 in a laboratory
setting, from reception to final disposal, emphasizing the critical disposal checkpoints.
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Caption: Workflow for Handling and Disposal of Peptide P60.

Signaling Pathway Context

Peptide P60 is known as a cell-permeable inhibitor of the transcription factor FOXP3.[8] By
binding to FOXP3, it inhibits its nuclear translocation and its ability to suppress the activity of
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other transcription factors, namely NF-kB (Nuclear Factor kappa-light-chain-enhancer of
activated B cells) and NFAT (Nuclear Factor of Activated T-cells).[5] This action enhances the
stimulation of effector T cells.[5][8]

The diagram below illustrates this inhibitory relationship.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Peptide P60].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11932136#peptide-p60-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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